Cas no 2227745-85-7 (rac-(3R,4S)-4-(4-bromo-2-methylphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-4-(4-bromo-2-methylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2227745-85-7
• MF: C₁₂H₁₄BrNO₂
• MW: 284.149062633514
• CID: 5804325
• PubChem ID: 165791455
• Update Time: 2025-06-28

rac-(3R,4S)-4-(4-bromo-2-methylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(4-bromo-2-methylphenyl)pyrrolidine-3-carboxylic acid
• 2227745-85-7
• EN300-1454473

• Inchi： 1S/C12H14BrNO2/c1-7-4-8(13)2-3-9(7)10-5-14-6-11(10)12(15)16/h2-4,10-11,14H,5-6H2,1H3,(H,15,16)/t10-,11+/m0/s1
• InChI Key： LPOBEVJZBGTCRY-WDEREUQCSA-N
• SMILES： BrC1C=CC(=C(C)C=1)[C@@H]1CNC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 283.02079g/mol
• Monoisotopic Mass: 283.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 49.3Ų

Additional information on rac-(3R,4S)-4-(4-bromo-2-methylphenyl)pyrrolidine-3-carboxylic acid

Professional Introduction to Rac-(3R,4S)-4-(4-bromo-2-methylphenyl)pyrrolidine-3-carboxylic Acid (CAS No. 2227745-85-7)

Rac-(3R,4S-4-(4-bromo-2-methylphenyl)pyrrolidine-3-carboxylic acid) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2227745-85-7, represents a novel scaffold with potential applications in the development of innovative therapeutic agents. The unique structural features of this molecule, particularly its chiral center configuration and aromatic substituents, make it a compelling candidate for further exploration in drug discovery and molecular research.

The< b>pyrrolidine core of rac-(3R,4S)-4-(4-bromo-2-methylphenyl)pyrrolidine-3-carboxylic acid is a privileged structure that has been extensively studied for its biological activity. Pyrrolidine derivatives are known for their versatility in interacting with biological targets, including enzymes and receptors. The presence of the< b>4-bromo-2-methylphenyl substituent further enhances the compound's potential by introducing hydrophobic interactions and electronic effects that can modulate its binding affinity and selectivity. These characteristics make it an attractive building block for designing molecules with tailored pharmacological properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. Rac-(3R,4S)-4-(4-bromo-2-methylphenyl)pyrrolidine-3-carboxylic acid has emerged as a promising candidate in this context due to its unique structural motifs. Studies have demonstrated that pyrrolidine-based compounds can exhibit potent inhibitory activity against various kinases and other enzymes involved in disease pathways. The chiral configuration of this molecule, specifically the (3R,4S) arrangement, plays a crucial role in determining its biological efficacy by influencing its binding mode and interactions with target proteins.

The< b>4-bromo substituent on the aromatic ring is particularly noteworthy, as bromine atoms are frequently employed in medicinal chemistry to enhance metabolic stability and binding affinity. This modification allows the compound to interact more effectively with biological targets while minimizing off-target effects. Additionally, the< b>2-methylphenyl group contributes to the molecule's overall hydrophobicity, which is often essential for achieving optimal drug-like properties such as solubility and membrane permeability. These structural features collectively contribute to the compound's potential as a lead molecule in drug development.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates like rac-(3R,4S)-4-(4-bromo-2-methylphenyl)pyrrolidine-3-carboxylic acid. Molecular docking studies have revealed that this compound can effectively bind to several key targets relevant to human health. For instance, preliminary investigations suggest that it may interact with enzymes involved in tumor growth regulation and inflammation pathways. These findings underscore the compound's potential as a therapeutic agent and highlight the need for further experimental validation.

The synthesis of rac-(3R,4S)-4-(4-bromo-2-methylphenyl)pyrrolidine-3-carboxylic acid presents unique challenges due to its complex stereochemistry and multiple functional groups. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have been employed to achieve the desired stereochemical purity. These advancements are crucial for ensuring that subsequent biological evaluations are conducted using high-quality material, thereby maximizing the chances of obtaining meaningful results.

In conclusion, rac-(3R,4S)-4-(4-bromo-2-methylphenyl)pyrrolidine-3-carboxylic acid (CAS No.2227745-85-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.